Cas no 889953-08-6 (3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER)

• Product Name: 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• CAS No: 889953-08-6
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD02179031
• CID: 890732
• PubChem ID: 45073881
• Update Time: 2025-11-01

3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• 2-(1-phenylmethoxycarbonylpyrrolidin-3-yl)oxyacetic acid
• 3-(carboxymethoxy)-1-Pyrrolidinecarboxylic acid 1-(phenylmethyl) ester
• 2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)oxy)acetic acid
• 1-Cbz-3-(carboxymethoxy)pyrrolidine
• 2-({1-[(benzyloxy)carbonyl]pyrrolidin-3-yl}oxy)acetic acid
• SB39649
• 2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)oxy)aceticacid
• 3-(Carboxymethoxy)-1-pyrrolidinecarboxylic acid 1-(phenylmethyl)ester
• SB50288
• 889953-08-6
• DTXSID30662852
• FT-0729955
• EN300-7291402
• ({1-[(BENZYLOXY)CARBONYL]PYRROLIDIN-3-YL}OXY)ACETIC ACID
• 1-Cbz-3-carboxymethoxy-pyrrolidine
• AM101499
• DB-012026

• MDL： MFCD02179031
• Inchi： 1S/C14H17NO5/c16-13(17)10-19-12-6-7-15(8-12)14(18)20-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,16,17)
• InChI Key： WMNUGIYBHVKFTM-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.30
• Boiling Point: 483.7±45.0 °C at 760 mmHg
• Flash Point: 222.4±28.7 °C
• PSA: 76.07000
• LogP: 1.43660

3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER

Recent Advances in the Study of 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER (CAS: 889953-08-6)

The compound 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER (CAS: 889953-08-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique pyrrolidine scaffold and functional groups make it a versatile building block for the development of novel drugs targeting neurological disorders, inflammatory diseases, and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of protease inhibitors, suggesting its potential in improving drug delivery systems.

In terms of synthesis, advancements have been made in optimizing the production process of 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER. A team of researchers from the University of Cambridge recently reported a novel catalytic method that significantly increases yield while reducing environmental impact. This method, which utilizes green chemistry principles, has been patented and is expected to streamline large-scale production for industrial applications.

Biological evaluations of derivatives containing this compound have shown promising results. In vitro studies conducted by the National Institutes of Health (NIH) revealed that certain analogs exhibit potent inhibitory effects on specific enzyme targets associated with neurodegenerative diseases. Furthermore, molecular docking simulations have provided insights into the compound's binding mechanisms, paving the way for structure-activity relationship (SAR) studies.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies. Preliminary data from collaborative studies between academic and industry partners suggest synergistic effects when 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER is used in conjunction with existing anticancer agents. Clinical trials are anticipated to begin within the next two years to evaluate these findings further.

In conclusion, 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER (CAS: 889953-08-6) represents a promising compound with diverse applications in drug discovery and development. Continued research into its pharmacological properties and synthetic optimization is expected to yield significant breakthroughs in the coming years. This briefing underscores the importance of ongoing investigation into this molecule and its derivatives for advancing therapeutic options in multiple disease areas.